Cas no 5471-53-4 ( )

  structure
  structure
Product Name: 
CAS No:5471-53-4
MF:C9H17NO3
MW:187.236182928085
CID:942673
PubChem ID:44858
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • methyl 4-morpholin-4-ylbutanoate
    • 4-morpholin-4-yl-butyric acid methyl ester
    • 4-Morpholinobuttersaeuremethylester
    • 4-Morpholino-buttersaeure-methylester
    • AC1L2CQJ
    • BB_SC-8277
    • BBL011899
    • methyl 4-(morpholin-4-yl)butanoate
    • methyl 4-morpholinobutanoate
    • methyl 4-morpholinobutyrate
    • NSC26584
    • Methyl gamma-morpholinobutyrate
    • starbld0044314
    • Methyl 4-(4-morpholinyl)butanoate
    • NSC-26584
    • CS-0117921
    • AKOS000113939
    • VS-03108
    • 5471-53-4
    • SCHEMBL11738960
    • DTXSID60275474
    • STK946258
    • QZYHXBPEHSABEW-UHFFFAOYSA-N
    • CHEMBL1193198
    •  
    • Inchi: 1S/C9H17NO3/c1-12-9(11)3-2-4-10-5-7-13-8-6-10/h2-8H2,1H3
    • InChI Key: QZYHXBPEHSABEW-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCCC(=O)OC

Computed Properties

  • Exact Mass: 187.12091
  • Monoisotopic Mass: 187.120843
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.045
  • Boiling Point: 268.3°C at 760 mmHg
  • Flash Point: 116.1°C
  • Refractive Index: 1.455
  • PSA: 38.77
  • LogP: 0.20970
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent